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Compound of Interest

Compound Name: Misetionamide

Cat. No.: B6335462 Get Quote

Disclaimer: As of November 2025, a specific Material Safety Data Sheet (MSDS) with detailed

personal protective equipment (PPE) recommendations for Misetionamide (also known as

GP-2250) is not publicly available. The following guidelines are based on general best

practices for handling potent, novel, or investigational compounds in a laboratory environment.

Researchers must conduct a thorough, site-specific risk assessment before beginning any work

with this substance.

Misetionamide is an investigational oxathiazinane derivative currently undergoing clinical trials

for various cancers, including pancreatic and ovarian cancer.[1][2][3] Given its nature as a

biologically active compound with antineoplastic properties, it should be handled with caution to

minimize exposure.[4] The following provides essential safety and logistical information for

researchers, scientists, and drug development professionals.

Recommended Personal Protective Equipment (PPE)
In the absence of specific manufacturer's guidelines, a conservative approach to PPE is

warranted. The following table summarizes the recommended baseline PPE for handling

Misetionamide, particularly when working with the pure compound or concentrated solutions.
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PPE Category Recommended Equipment Rationale

Hand Protection
Double-gloving with nitrile or

neoprene gloves

Provides a barrier against

direct skin contact and allows

for safe removal of the outer

contaminated glove.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

goggles

Protects eyes from splashes or

airborne particles of the

compound.

Respiratory Protection

NIOSH-approved N95

respirator or higher (e.g.,

PAPR)

Recommended when handling

powders outside of a certified

chemical fume hood to prevent

inhalation.

Body Protection
Disposable, solid-front lab coat

with tight-fitting cuffs

Prevents contamination of

personal clothing and skin.

Foot Protection Closed-toe shoes Protects feet from spills.

Standard Operating Procedure for Donning and Doffing
PPE
Proper technique in putting on (donning) and taking off (doffing) PPE is critical to prevent cross-

contamination.

Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water.

Inner Gloves: Don the first pair of nitrile gloves.

Lab Coat: Put on the disposable lab coat, ensuring it is fully fastened.

Respiratory Protection: If required, perform a seal check and don the respirator.

Eye Protection: Put on safety glasses or goggles.
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Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the

sleeves of the lab coat.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer, most contaminated pair of gloves.

Lab Coat: Unfasten and remove the lab coat by rolling it inside-out to contain contaminants.

Eye Protection: Remove safety glasses or goggles from the back to the front.

Respiratory Protection: Remove the respirator.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Operational and Disposal Plans
Engineering Controls:

All work with solid Misetionamide or concentrated solutions should be conducted within a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

Use a designated area for handling this compound to prevent the spread of contamination.

Disposal:

All disposable PPE (gloves, lab coats) and materials that have come into contact with

Misetionamide should be treated as hazardous chemical waste.

Collect all contaminated waste in clearly labeled, sealed containers.

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Visualizing Laboratory Safety Workflows
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To further aid in operational planning, the following diagrams illustrate key decision-making and

procedural workflows for handling Misetionamide.
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Caption: PPE selection workflow for handling Misetionamide.
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Donning PPE
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Caption: Procedural steps for donning and doffing PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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